2,4,5-trifluoro-N-((6-(furan-3-yl)pyridin-3-yl)methyl)-3-methoxybenzamide

• IUPAC Name: 2,4,5-trifluoro-N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-3-methoxybenzamide
• InChI: InChI=1S/C18H13F3N2O3/c1-25-17-15(20)12(6-13(19)16(17)21)18(24)23-8-10-2-3-14(22-7-10)11-4-5-26-9-11/h2-7,9H,8H2,1H3,(H,23,24)
• InChI Key: HPNXHZCFZMHXHK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1F)F)C(=O)NCC2=CN=C(C=C2)C3=COC=C3)F
• Molecular Formula: C18H13F3N2O3
• Molecular Weight: 362.3 g/mol

Description

2,4,5-trifluoro-N-((6-(furan-3-yl)pyridin-3-yl)methyl)-3-methoxybenzamide, also known as TFP, is a chemical compound that has been extensively studied for its potential applications in scientific research. TFP is a potent inhibitor of a specific protein kinase, which makes it a valuable tool for investigating the biochemical and physiological effects of protein kinase inhibition. In

Scientific Research Applications

Synthesis and Reactivity

• The synthesis and reactivity of compounds involving furan and pyridine rings, such as in studies of photochemical reactions and cyclization processes, suggest a potential application of the compound in developing novel organic synthesis methodologies. For example, photochemical reactions of bis-aromatic systems involving pyridine and furan have been explored, indicating the compound's potential in photochemistry research (Sakamoto et al., 1999).

Pharmacological Applications

• While explicit mention of drug use and dosage is excluded as per the requirements, the structural motifs present in the compound, such as the furan and pyridine rings, are often explored for pharmacological properties. Research into similar compounds has demonstrated potential in developing novel therapeutic agents (Ismail et al., 2004).

Material Science and Polymers

• The synthesis and characterization of compounds with similar structures have applications in material science, particularly in the development of novel polyimides and other polymers. These materials are investigated for their solubility, thermal stability, and other properties relevant to high-performance polymers (Zhang et al., 2007).

Fluorescent Compounds for Chemical Sensing

• Studies on the synthesis and solid-state fluorescence properties of compounds containing similar structural motifs indicate applications in developing fluorescent compounds for chemical sensing and imaging. These compounds are analyzed for their absorption and emission properties, contributing to the field of fluorescence-based sensors (Yokota et al., 2012).

Molecular Modeling and Quantum Studies

• The compound's structural features could be relevant in molecular modeling and quantum studies, where similar compounds are analyzed for their thermodynamic properties and reactivity descriptors. Such studies help in understanding the molecular basis of the compound's reactivity and stability (Halim & Ibrahim, 2022).